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(R)-3-[[N-(1-Hydroxymethyl-2-phenylethyl)amino]methyl]-4-nitrobenzenecarbonitrile (R)-3-[[N-(1-Hydroxymethyl-2-phenylethyl)amino]methyl]-4-nitrobenzenecarbonitrile (R)-3-[[N-(1-Hydroxymethyl-2-phenylethyl)amino]methyl]-4-nitrobenzenecarbonitrile is a reactant used in the preparation of 3,7-disubstituted-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine compounds, having farnesyl protein transferase inhibitory activity.
Brand Name: Vulcanchem
CAS No.: 530145-61-0
VCID: VC20808835
InChI: InChI=1S/C17H17N3O3/c18-10-14-6-7-17(20(22)23)15(8-14)11-19-16(12-21)9-13-4-2-1-3-5-13/h1-8,16,19,21H,9,11-12H2/t16-/m1/s1
SMILES: C1=CC=C(C=C1)CC(CO)NCC2=C(C=CC(=C2)C#N)[N+](=O)[O-]
Molecular Formula: C17H17N3O3
Molecular Weight: 311.33 g/mol

(R)-3-[[N-(1-Hydroxymethyl-2-phenylethyl)amino]methyl]-4-nitrobenzenecarbonitrile

CAS No.: 530145-61-0

Cat. No.: VC20808835

Molecular Formula: C17H17N3O3

Molecular Weight: 311.33 g/mol

* For research use only. Not for human or veterinary use.

(R)-3-[[N-(1-Hydroxymethyl-2-phenylethyl)amino]methyl]-4-nitrobenzenecarbonitrile - 530145-61-0

Specification

Description (R)-3-[[N-(1-Hydroxymethyl-2-phenylethyl)amino]methyl]-4-nitrobenzenecarbonitrile is a reactant used in the preparation of 3,7-disubstituted-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine compounds, having farnesyl protein transferase inhibitory activity.
CAS No. 530145-61-0
Molecular Formula C17H17N3O3
Molecular Weight 311.33 g/mol
IUPAC Name 3-[[[(2R)-1-hydroxy-3-phenylpropan-2-yl]amino]methyl]-4-nitrobenzonitrile
Standard InChI InChI=1S/C17H17N3O3/c18-10-14-6-7-17(20(22)23)15(8-14)11-19-16(12-21)9-13-4-2-1-3-5-13/h1-8,16,19,21H,9,11-12H2/t16-/m1/s1
Standard InChI Key IAOWEKCITRAWNK-MRXNPFEDSA-N
Isomeric SMILES C1=CC=C(C=C1)C[C@H](CO)NCC2=C(C=CC(=C2)C#N)[N+](=O)[O-]
SMILES C1=CC=C(C=C1)CC(CO)NCC2=C(C=CC(=C2)C#N)[N+](=O)[O-]
Canonical SMILES C1=CC=C(C=C1)CC(CO)NCC2=C(C=CC(=C2)C#N)[N+](=O)[O-]

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